(Z)-3-(5-((5-(2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid

• IUPAC Name: 3-[(5Z)-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoic acid
• InChI: InChI=1S/C17H12N2O6S2/c20-15(21)7-8-18-16(22)14(27-17(18)26)9-10-5-6-13(25-10)11-3-1-2-4-12(11)19(23)24/h1-6,9H,7-8H2,(H,20,21)/b14-9-
• InChI Key: JQBXGMWSNAAQLK-ZROIWOOFSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C3C(=O)N(C(=S)S3)CCC(=O)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C\3/C(=O)N(C(=S)S3)CCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C17H12N2O6S2
• Molecular Weight: 404.4 g/mol

Description

“(Z)-3-(5-((5-(2-nitrophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)propanoic acid” is a complex organic compound. It is derived from 5-(4-Nitrophenyl)furfural, which is a furfural nitrophenyl derivative.

Scientific Research Applications

Radiotracer Development

• Safety and Dosimetry of Radiotracers:
  • A study by Brier et al. (2022) focused on the safety, dosimetry, and characteristics of a radiotracer targeting sphingosine-1-phosphate receptor 1 (S1PR1), a receptor of clinical interest due to its role in multiple sclerosis and other conditions. This compound, although different, shares a complex molecular structure and the pursuit of safety and dosimetric properties similar to the compound of interest. The study involved comprehensive human trials and detailed analysis of organ radiation doses and effective dose, showing promise for evaluating inflammation in clinical populations (Brier et al., 2022).

Diagnostic and Therapeutic Applications

• Novel Therapeutic Compounds:
  • Research on novel compounds like Etozolin, a diuretic structurally distinct but potentially sharing pharmacological properties with the compound , was documented. For instance, the comparative study on the diuretic activities of Etozolin and a reference compound in volunteers by Biamino (1977) offers insights into the methodological approach for studying such complex compounds (Biamino, 1977).

Molecular Mechanism and Biochemical Pathways

• Metabolism and Biochemical Pathways:
  • A study focused on L-2-[(13)C]oxothiazolidine-4-carboxylic acid, a compound utilized for assessing precursor mobilization for glutathione synthesis, demonstrates the biochemical pathways and mechanisms involving thiazolidine structures. This might provide foundational knowledge relevant to the biochemical interactions or pathways of the compound of interest, given the structural similarities (Fukagawa et al., 2000).